Cas no 4988-54-9 ({(2R,3S,4R,5R)-3,4-dihydroxy-5-4-(hydroxyamino)-2-oxo-1,2-dihydropyrimidin-1-yloxolan-2-ylmethoxy}phosphonic acid)

{(2R,3S,4R,5R)-3,4-dihydroxy-5-4-(hydroxyamino)-2-oxo-1,2-dihydropyrimidin-1-yloxolan-2-ylmethoxy}phosphonic acid structure
4988-54-9 structure
Product Name:{(2R,3S,4R,5R)-3,4-dihydroxy-5-4-(hydroxyamino)-2-oxo-1,2-dihydropyrimidin-1-yloxolan-2-ylmethoxy}phosphonic acid
CAS No:4988-54-9
MF:C9H14N3O9P
MW:339.1959233284
MDL:MFCD01735992
CID:2698994
PubChem ID:21089
Update Time:2025-04-21

{(2R,3S,4R,5R)-3,4-dihydroxy-5-4-(hydroxyamino)-2-oxo-1,2-dihydropyrimidin-1-yloxolan-2-ylmethoxy}phosphonic acid Chemical and Physical Properties

Names and Identifiers

    • N-Hydroxycytidine 5'-(Dihydrogen Phosphate)
    • N4-OH-CMP
    • N(sup 4)-Hydroxycytidine monophosphate
    • CYTIDINE, N-HYDROXY-, 5'-(DIHYDROGENPHOSPHATE)
    • N-Hydroxycytidine 5'-phosphoric acid
    • AT28496
    • N-hydroxycytidine 5'-(dihydrogen phosphate) tautomer
    • Q27451723
    • 4-(Hydroxyamino)-1-(5-O-phosphonopentofuranosyl)pyrimidin-2(1H)-one
    • ((2R,3S,4R,5R)-3,4-Dihydroxy-5-(4-(hydroxyimino)-2-oxo-3,4-dihydropyrimidin-1(2H)-yl)tetrahydrofuran-2-yl)methyl dihydrogen phosphate
    • {(2R,3S,4R,5R)-3,4-dihydroxy-5-4-(hydroxyamino)-2-oxo-1,2-dihydropyrimidin-1-yloxolan-2-ylmethoxy}phosphonic acid
    • {[(2R,3S,4R,5R)-3,4-dihydroxy-5-[4-(hydroxyamino)-2-oxo-1,2-dihydropyrimidin-1-yl]oxolan-2-yl]methoxy}phosphonic acid
    • BRN 0847593
    • DTXSID10964462
    • [(2R,3S,4R,5R)-3,4-dihydroxy-5-[4-(hydroxyamino)-2-oxopyrimidin-1-yl]oxolan-2-yl]methyl dihydrogen phosphate
    • ((2R,3S,4R,5R)-3,4-Dihydroxy-5-(4-(hydroxyimino)-2-oxo-3,4-dihydropyrimidin-1(2H)-yl)tetrahydrofuran-2-yl)methyldihydrogenphosphate
    • CHEMBL2221214
    • EN300-33051129
    • 4988-54-9
    • MDL: MFCD01735992
    • Inchi: 1S/C9H14N3O9P/c13-6-4(3-20-22(17,18)19)21-8(7(6)14)12-2-1-5(11-16)10-9(12)15/h1-2,4,6-8,13-14,16H,3H2,(H,10,11,15)(H2,17,18,19)/t4-,6-,7-,8-/m1/s1
    • InChI Key: DYOUVDKCXLKHKY-XVFCMESISA-N
    • SMILES: P(=O)(O)(O)OC[C@@H]1[C@H]([C@H]([C@H](N2C(N=C(C=C2)NO)=O)O1)O)O
    • BRN: 0847593

Computed Properties

  • Exact Mass: 339.046766
  • Monoisotopic Mass: 339.046766
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 6
  • Hydrogen Bond Acceptor Count: 9
  • Heavy Atom Count: 22
  • Rotatable Bond Count: 5
  • Complexity: 547
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 4
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -3.5
  • Topological Polar Surface Area: 181
  • Molecular Weight: 339.20

Experimental Properties

  • Density: 2.18
  • Boiling Point: 705.6°C at 760 mmHg
  • Flash Point: 380.5°C
  • Refractive Index: 1.771

{(2R,3S,4R,5R)-3,4-dihydroxy-5-4-(hydroxyamino)-2-oxo-1,2-dihydropyrimidin-1-yloxolan-2-ylmethoxy}phosphonic acid Pricemore >>

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